Cas no 109021-54-7 (2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)-)

2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)- is a chiral, silyl-protected pyrrolidinone derivative with applications in organic synthesis and pharmaceutical intermediates. The tert-butyldimethylsilyl (TBDMS) ether group enhances stability, protecting the hydroxyl functionality during multi-step reactions. The (5S)-configuration ensures stereochemical control, making it valuable for asymmetric synthesis. Its phenylmethyl (benzyl) substitution at the nitrogen position further diversifies its reactivity profile. This compound is particularly useful in peptide modifications, nucleoside chemistry, and as a building block for bioactive molecules. Its robust protective group strategy and defined chirality contribute to its utility in complex synthetic pathways.
2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)- structure
109021-54-7 structure
Product Name:2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)-
CAS No:109021-54-7
MF:C18H29NO2Si
MW:319.513866186142
MDL:MFCD34565746
CID:4426685
PubChem ID:10881725
Update Time:2025-05-19

2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)-
    • (S)-1-Benzyl-5-(((tert-butyldimethylsilyl)oxy)methyl)pyrrolidin-2-one
    • (S)-1-Benzyl-5-[[(tert-butyldimethylsilyl)oxy]methyl]pyrrolidin-2-one
    • RBPQADHNQJWIBO-INIZCTEOSA-N
    • (5S)-1-benzyl-5-[[(tert-butyldimethylsilyl)oxy]methyl]pyrrolidin-2-one
    • 109021-54-7
    • G61199
    • MFCD34565746
    • SCHEMBL9381558
    • MDL: MFCD34565746
    • Inchi: 1S/C18H29NO2Si/c1-18(2,3)22(4,5)21-14-16-11-12-17(20)19(16)13-15-9-7-6-8-10-15/h6-10,16H,11-14H2,1-5H3/t16-/m0/s1
    • InChI Key: RBPQADHNQJWIBO-INIZCTEOSA-N
    • SMILES: N1(CC2=CC=CC=C2)[C@H](CO[Si](C(C)(C)C)(C)C)CCC1=O

Computed Properties

  • Exact Mass: 319.196755702Da
  • Monoisotopic Mass: 319.196755702Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)- Pricemore >>

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Additional information on 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S)-

Introduction to 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S) and Its Significance in Modern Chemical Research

2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S), identified by its CAS number 109021-54-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrrolidinone class, a heterocyclic structure known for its broad applications in medicinal chemistry and material science. The unique structural features of this molecule, particularly its chiral center and the presence of protective groups like the (1,1-dimethylethyl)dimethylsilyl (TBS) moiety, make it a valuable intermediate in the synthesis of complex molecules.

The (5S)-configuration of the compound underscores its stereochemical specificity, which is a critical factor in drug design and development. In modern pharmaceutical research, the precise control of stereochemistry is essential for achieving desired pharmacological outcomes. The TBS group not only protects the hydroxymethyl functionality but also enhances the stability of the molecule during synthetic transformations. This stability is particularly important in multi-step synthetic routes where harsh reaction conditions are often employed.

Recent advancements in synthetic methodologies have highlighted the utility of 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S) as a building block for more complex pharmacophores. For instance, studies have demonstrated its role in the synthesis of protease inhibitors and kinase inhibitors, which are pivotal in treating various diseases such as cancer and inflammatory disorders. The presence of both a phenylmethyl group and a hydroxymethyl group provides multiple points of modification, allowing chemists to tailor the molecule for specific biological targets.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The pyrrolidinone ring is known for its ability to form hydrogen bonds, making it a suitable candidate for designing polymers with specific functionalities. Researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical properties. Furthermore, the chiral nature of the molecule can be exploited to create enantioselective materials with tailored optical properties.

The synthesis of 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S) involves a series of well-established organic reactions, including Grignard reactions, condensations, and stereoselective transformations. The use of TBS protection strategies is particularly noteworthy as it allows for selective deprotection under mild conditions without affecting other sensitive functional groups. This level of control is crucial in multi-step syntheses where over-labelling or side reactions can compromise yield and purity.

Current research trends indicate that this compound is being increasingly utilized in drug discovery programs due to its structural versatility and functional diversity. For example, recent publications have described its use in generating libraries of novel compounds for high-throughput screening. The ability to modify both the pyrrolidinone core and the attached substituents offers chemists a high degree of flexibility in designing molecules with enhanced binding affinity and selectivity.

The chiral purity of (5S)-2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl) is another area of active investigation. Chiral auxiliaries and catalysts are being explored to improve the efficiency of asymmetric synthesis routes. These efforts aim to produce enantiomerically pure compounds with minimal racemization during synthetic processes. Such advancements are vital for developing drugs that exhibit high efficacy while minimizing unwanted side effects.

The role of protective groups like TBS in modern synthetic chemistry cannot be overstated. They not only safeguard reactive sites but also facilitate purification processes by improving crystallinity or solubility characteristics. The TBS group is particularly useful due to its stability under a wide range of reaction conditions while being removable under mild acidic or basic conditions. This makes it an ideal choice for protecting alcohols in complex synthetic schemes.

Looking ahead, the future applications of 2-Pyrrolidinone, 5-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-1-(phenylmethyl)-, (5S) are likely to expand as new synthetic methodologies emerge. Advances in flow chemistry and continuous manufacturing could further enhance the accessibility and scalability of producing this compound and its derivatives. Additionally, computational chemistry techniques are becoming increasingly sophisticated, allowing researchers to predict structural features and reactivity with greater accuracy before conducting experimental work.

In conclusion,2-Pyrrolidinone, CAS no109021-54-7, represents a significant advancement in chemical synthesis with far-reaching implications for pharmaceuticals and materials science. Its unique structural attributes make it a versatile intermediate for creating complex molecules with tailored properties. As research continues to evolve,(5S)-configuration will undoubtedly play a crucial role in developing next-generation therapeutics and functional materials.

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